Cas no 16533-05-4 (1-Nitroso-4-phenylpiperidin-4-ol)

• Product Name: 1-Nitroso-4-phenylpiperidin-4-ol
• CAS No: 16533-05-4
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• MDL: MFCD27945802
• CID: 5606510
• PubChem ID: 119087581
• Update Time: 2025-06-09

1-Nitroso-4-phenylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-nitroso-4-phenylpiperidin-4-ol
• 4-Piperidinol, 1-nitroso-4-phenyl-
• EN300-9843789
• 16533-05-4
• 1-Nitroso-4-phenylpiperidin-4-ol

• MDL： MFCD27945802
• Inchi： 1S/C11H14N2O2/c14-11(10-4-2-1-3-5-10)6-8-13(12-15)9-7-11/h1-5,14H,6-9H2
• InChI Key： QAESAJLGTZSUMH-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2)CCN(CC1)N=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 411.6±45.0 °C(Predicted)
• pka: 13.56±0.20(Predicted)

Additional information on 1-Nitroso-4-phenylpiperidin-4-ol

Chemical Profile of 1-Nitroso-4-phenylpiperidin-4-ol (CAS No. 16533-05-4)

1-Nitroso-4-phenylpiperidin-4-ol (CAS No. 16533-05-4) is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, which is a common motif in biologically active molecules. The presence of a nitroso group and a phenyl substituent further enhances its chemical reactivity and potential therapeutic applications.

The molecular structure of 1-Nitroso-4-phenylpiperidin-4-ol consists of a piperidine ring substituted with a nitroso group at the 1-position and a phenyl group at the 4-position. This arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery. The nitroso group, in particular, is known for its ability to participate in redox reactions, which can be exploited for developing compounds with antioxidant or pro-oxidant properties.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroso-containing heterocycles. Studies have demonstrated that such compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The 1-Nitroso-4-phenylpiperidin-4-ol molecule, with its unique structural features, has been investigated for its potential role in modulating various biological pathways.

One of the most compelling aspects of 1-Nitroso-4-phenylpiperidin-4-ol is its interaction with enzymes and receptors involved in cellular signaling. Research has suggested that this compound may interact with cytochrome P450 enzymes, which are crucial for metabolizing many drugs and xenobiotics. The phenyl group at the 4-position of the piperidine ring can also influence binding affinity and selectivity, making it an attractive candidate for designing targeted therapies.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of 1-Nitroso-4-phenylpiperidin-4-ol. Molecular docking studies have revealed that this compound can bind to specific protein targets, potentially leading to the development of novel drugs with improved efficacy and reduced side effects. These computational approaches are complemented by experimental validation, where synthetic derivatives of 1-Nitroso-4-phenylpiperidin-4-ol are tested for their biological activity.

The synthesis of 1-Nitroso-4-phenylpiperidin-4-ol involves multi-step organic reactions, typically starting from commercially available precursors such as 1-piperidinecarbonitrile and 4-bromobenzaldehyde. The introduction of the nitroso group is a critical step in the synthesis and requires careful control to avoid unwanted byproducts. Advances in synthetic methodologies have improved the yield and purity of 1-Nitroso-4-phenylpiperidin-4-ol, making it more accessible for further research.

In conclusion, 1-Nitroso-4-phenylpiperidin-4-ol (CAS No. 16533-05) represents a promising compound in medicinal chemistry due to its unique structural features and potential biological activities. Ongoing research continues to explore its pharmacological properties and applications in drug development. As our understanding of molecular interactions improves, compounds like 1-Nitroso-4-phenoxy-pipetridine are expected to play a significant role in the discovery of new therapeutic agents.